SR 2640 hydrochloride
SR 2640 hydrochloride
SR 2640 hydrochloride(cas 146662-42-2) is a potent and selective competitive leukotriene D4 and E4 receptor antagonist. Inhibits LTD4- but not histamine-induced guinea pig ileum and trachea contraction (pA2 = 8.7). Also inhibits LTD4-attenuation of human PMN chemotaxis. Orally active in vivo.
Brand Name:
Vulcanchem
CAS No.:
146662-42-2
VCID:
VC0004409
InChI:
InChI=1S/C23H18N2O3.ClH/c26-23(27)20-9-2-4-11-22(20)24-17-7-5-8-19(14-17)28-15-18-13-12-16-6-1-3-10-21(16)25-18;/h1-14,24H,15H2,(H,26,27);1H
SMILES:
C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)NC4=CC=CC=C4C(=O)O.Cl
Molecular Formula:
C23H19ClN2O3
Molecular Weight:
406.866
SR 2640 hydrochloride
CAS No.: 146662-42-2
Inhibitors
VCID: VC0004409
Molecular Formula: C23H19ClN2O3
Molecular Weight: 406.866
| CAS No. | 146662-42-2 |
|---|---|
| Product Name | SR 2640 hydrochloride |
| Molecular Formula | C23H19ClN2O3 |
| Molecular Weight | 406.866 |
| IUPAC Name | 2-[3-(quinolin-2-ylmethoxy)anilino]benzoic acid;hydrochloride |
| Standard InChI | InChI=1S/C23H18N2O3.ClH/c26-23(27)20-9-2-4-11-22(20)24-17-7-5-8-19(14-17)28-15-18-13-12-16-6-1-3-10-21(16)25-18;/h1-14,24H,15H2,(H,26,27);1H |
| Standard InChIKey | KDSYWFCTUKABKE-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)NC4=CC=CC=C4C(=O)O.Cl |
| Description | SR 2640 hydrochloride(cas 146662-42-2) is a potent and selective competitive leukotriene D4 and E4 receptor antagonist. Inhibits LTD4- but not histamine-induced guinea pig ileum and trachea contraction (pA2 = 8.7). Also inhibits LTD4-attenuation of human PMN chemotaxis. Orally active in vivo. |
| Synonyms | 2-[[3-(2-Quinolinylmethoxy)phenyl]amino]benzoic acid hydrochloride |
| Reference | 1: Frølund L, Madsen F, Nielsen J. Reproducibility of leukotriene D4 inhalation challenge in asthmatics. Effect of a novel leukotriene D4/E4-antagonist (SR 2640) on leukotriene D4-induced bronchoconstriction. Allergy. 1991 Jul;46(5):355-61. PubMed PMID: 1928658. 2: Nielsen OH, Ahnfelt-Rønne I, Thomsen MK, Kissmeyer AM, Langholz E. Effect of the leukotriene LTD4/LTE4 antagonist, SR 2640, in ulcerative colitis: an open clinical study. Prostaglandins Leukot Essent Fatty Acids. 1991 Mar;42(3):181-4. PubMed PMID: 1677467. |
| PubChem Compound | 45073453 |
| Last Modified | Nov 11 2021 |
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